4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%) is a compound that is widely used in scientific research. It is a phenolic derivative of benzoic acid, with a molecular formula of C12H14O5. It has been used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%) has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as drugs, pesticides, and fragrances. It has also been used in the study of biochemical and physiological effects in laboratory experiments.
Mechanism of Action
The mechanism of action of 4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%) is not fully understood. However, it is believed that the compound binds to certain receptors in the body, which then leads to the activation of certain biochemical pathways. This can lead to the production of various hormones and other molecules, which in turn can affect the body’s physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%) are not fully understood. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in laboratory studies. It has also been shown to have potential benefits in the treatment of depression, anxiety, and other mental health conditions.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%) is that it is easy to synthesize in a high yield. This makes it a cost-effective option for laboratory experiments. However, it can be difficult to control the concentration of the compound in the experiment, as it is highly volatile. Additionally, the compound has not been extensively studied, so the long-term effects of its use are not yet known.
Future Directions
There are several potential future directions for the use of 4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%). One potential direction is the development of new drugs or therapeutic agents based on the compound. Additionally, further research could be done to better understand the biochemical and physiological effects of the compound, as well as to determine its potential for use in other applications. Finally, more research could be done to assess the long-term safety of the compound.
Synthesis Methods
4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid (95%) can be synthesized through a condensation reaction of 3,4-dimethoxyphenol with 3-methoxybenzaldehyde. This reaction is catalyzed by an acid, and the product is obtained in a high yield of over 95%.
properties
IUPAC Name |
4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O5/c1-19-13-7-5-10(8-15(13)21-3)12-6-4-11(16(17)18)9-14(12)20-2/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJZFSRRQYMXRKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80561760 |
Source
|
| Record name | 2,3',4'-Trimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80561760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid | |
CAS RN |
122294-15-9 |
Source
|
| Record name | 2,3',4'-Trimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80561760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
